6-chloro-7-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C19H13ClN2O3S
• Molecular Weight: 384.8 g/mol
• IUPAC Name: 6-chloro-7-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C19H13ClN2O3S/c1-9-3-4-13-17(5-9)26-19(21-13)22-18(24)16-8-14(23)11-7-12(20)10(2)6-15(11)25-16/h3-8H,1-2H3,(H,21,22,24)
• InChI Key: ZTYCOWNWKIARAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=O)C4=C(O3)C=C(C(=C4)Cl)C

Description

This compound belongs to the 4H-chromene carboxamide family, characterized by a fused chromene core (benzopyran-4-one) substituted with chlorine and methyl groups at positions 6 and 7, respectively. The carboxamide group at position 2 is linked to a 6-methyl-1,3-benzothiazole moiety.

Biological Activity

The compound 6-chloro-7-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive review of its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

This compound features a complex structure that includes a chromene moiety and a benzothiazole ring. Its molecular formula is $C_{18}H_{16}ClN_{3}O_{3}S$ with a molecular weight of 384.8 g/mol. The unique combination of these two structural components is believed to contribute to its biological activities.

Biological Activities

Research indicates that 6-chloro-7-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide exhibits several significant biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, potentially effective against various bacterial strains.
• Anticancer Potential : The compound has been evaluated for its cytotoxic effects on cancer cell lines, showing promising results in inhibiting cell proliferation.
• Enzyme Inhibition : Interaction studies have indicated that this compound can inhibit specific enzymes, which may be crucial for its therapeutic effects. For instance, it may interact with acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are important targets in neurodegenerative diseases.

The mechanism of action is likely multifaceted, involving:

• Enzyme Interaction : The compound may bind to active sites on enzymes, thereby inhibiting their function and leading to reduced substrate conversion.
• Receptor Modulation : It may also interact with various receptors, altering signaling pathways that contribute to its biological effects.

Case Studies

Several studies have explored the biological activity of this compound:

• Antimicrobial Studies : A study investigated the efficacy of the compound against Mycobacterium tuberculosis, revealing an IC50 value indicating significant antibacterial activity .
• Cytotoxicity Assays : In vitro assays demonstrated that the compound exhibited selective cytotoxicity towards cancer cell lines while sparing normal cells .
• Enzyme Inhibition Profiles : A detailed analysis showed that the compound had inhibitory effects on AChE with an IC50 value comparable to established inhibitors .

Data Table

Biological Activity	IC50 (μM)	Notes
Antimicrobial (M. tuberculosis)	7.05	Significant inhibition observed
AChE Inhibition	0.25	Comparable to standard treatments
Cytotoxicity (Cancer Cell Lines)	10.5	Selective against cancer cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The table below compares key attributes of the target compound with two analogs:

Property	Target Compound	Analog 1 (6-Chloro-N-(6-Fluoro-1,3-Benzothiazol-2-yl)-7-Methyl-4-Oxo-4H-Chromene-2-Carboxamide)	Analog 2 (6-Chloro-7-Methyl-4-Oxo-N-(5-Allylthio-1,3,4-Thiadiazol-2-yl)-4H-Chromene-2-Carboxamide)
Molecular Weight (g/mol)	388.8	388.8	425.9
Substituents	6-Cl, 7-CH₃, 6-CH₃ (benzothiazole)	6-Cl, 7-CH₃, 6-F (benzothiazole)	6-Cl, 7-CH₃, 5-allylthio (thiadiazole)
Hydrogen Bond Acceptors	6	7	7
Topological Polar Surface Area	96.5 Ų	96.5 Ų	112 Ų
XLogP3	4.5	4.3	3.9
Biological Activity (Reported)	Bcl-2 binding (inferred from chromene class)	Not explicitly reported; fluorination may enhance metabolic stability	Anticancer activity (thiadiazole derivatives)

Functional Group Impact on Activity

• Benzothiazole vs.
• Halogen Substitution : Replacing the 6-methyl group in the benzothiazole ring (target compound) with fluorine (Analog 1) reduces steric bulk and increases electronegativity, which could modulate binding affinity and pharmacokinetics .
• Allylthio Substituent (Analog 2) : The allylthio group introduces a reactive sulfur atom and a flexible chain, which may enable covalent interactions with cysteine residues in target proteins, a feature absent in the target compound .

Q & A

Q. How can synthetic routes for 6-chloro-7-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide be optimized to improve yield and purity?

• Methodological Answer : Optimization involves systematic variation of reaction parameters. For example:

• Solvent Selection : Polar aprotic solvents (e.g., ethanol, DMF) may enhance reactivity for coupling steps, as demonstrated in analogous benzothiazole-carboxamide syntheses .
• Substituent Effects : Electron-withdrawing groups on the benzothiazole ring (e.g., chloro or methyl substituents) can influence reaction kinetics; steric hindrance should be minimized by selecting positions that avoid overcrowding .
• Purification : Use flash chromatography (e.g., ethyl acetate/hexane gradients) or recrystallization to isolate products, as seen in chromene-carboxamide derivatives with 45–70% yields .

Q. What analytical techniques are critical for confirming the structure and purity of this compound?

• Methodological Answer : A multi-technique approach is essential:

• 1H/13C NMR : Assign peaks to confirm substituent positions (e.g., methyl groups at 6-methyl-benzothiazole and chromene-4-oxo moieties). Compare chemical shifts with structurally similar compounds (e.g., δ ~2.5 ppm for methyl groups in benzothiazole derivatives) .
• IR Spectroscopy : Validate carbonyl stretches (C=O at ~1700 cm⁻¹) and amide bonds (N–H at ~3300 cm⁻¹) .
• HRMS (ESI) : Confirm molecular weight (e.g., calculated for C₁₉H₁₄ClN₂O₃S: 393.04) with <2 ppm error .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to elucidate the biological relevance of this compound?

• Methodological Answer : SAR studies require:

• Targeted Modifications : Synthesize analogs with variations in the chromene-4-oxo core (e.g., replacing chloro with fluoro) or benzothiazole substituents (e.g., 6-methyl vs. 6-fluoro) to assess potency changes .
• In Vitro Assays : Test derivatives against disease-specific targets (e.g., kinase inhibition or antimicrobial activity) using dose-response curves (IC₅₀/EC₅₀ determination) .
• Computational Modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding interactions with target proteins, leveraging PubChem’s 3D conformer data for structural alignment .

Q. What computational methods are suitable for predicting the physicochemical properties and stability of this compound?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity and solubility .
• Molecular Dynamics (MD) Simulations : Simulate solvation dynamics in aqueous or lipid environments to assess membrane permeability .
• Degradation Pathways : Use software like Schrödinger’s QikProp to predict hydrolytic or oxidative degradation under varying pH/temperature conditions .

Q. How can contradictory data in biological activity assays be resolved?

• Methodological Answer : Contradictions often arise from experimental variables:

• Assay Conditions : Standardize buffer pH, temperature, and cell lines (e.g., HEK293 vs. HeLa) to minimize variability .
• Orthogonal Assays : Validate results using complementary methods (e.g., fluorescence-based ATP assays vs. colorimetric MTT assays) .
• Dose-Response Repetition : Conduct triplicate experiments with statistical validation (e.g., ANOVA) to confirm reproducibility .

Q. What strategies mitigate synthetic challenges such as low yields or byproduct formation?

• Methodological Answer :

• Reaction Monitoring : Use TLC or HPLC to track intermediate formation and optimize reaction times .
• Catalyst Screening : Test palladium or copper catalysts for coupling steps, as seen in analogous chromene-carboxamide syntheses .
• Byproduct Analysis : Employ LC-MS to identify impurities (e.g., unreacted starting materials) and adjust stoichiometry .

Q. How can the compound’s stability under physiological conditions be evaluated for drug development?

• Methodological Answer :

• Accelerated Stability Studies : Incubate the compound in simulated gastric fluid (pH 2.0) and plasma (pH 7.4) at 37°C for 24–72 hours, analyzing degradation via HPLC .
• Light/Temperature Sensitivity : Store samples under UV light (254 nm) and varying temperatures (−20°C to 40°C) to assess photodegradation and thermal stability .